Cas no 1011464-30-4 (4-(tert-butylamino)-6-chloropyridine-3-carbaldehyde)

• Product Name: 4-(tert-butylamino)-6-chloropyridine-3-carbaldehyde
• CAS No: 1011464-30-4
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 2106718
• Update Time: 2023-11-19

4-(tert-butylamino)-6-chloropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butylamino)-6-chloropyridine-3-carbaldehyde
• HKORCEQJFHIRTE-UHFFFAOYSA-N
• 4-(tert-butylamino)-6-chloronicotinaldehyde
• CID 86629452
• 3-Pyridinecarboxaldehyde, 6-chloro-4-[(1,1-dimethylethyl)amino]-

• Inchi： 1S/C10H13ClN2O/c1-10(2,3)13-8-4-9(11)12-5-7(8)6-14/h4-6H,1-3H3,(H,12,13)
• InChI Key： HKORCEQJFHIRTE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=O)C=N1)NC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Topological Polar Surface Area: 42

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 353.2±42.0 °C(Predicted)
• pka: 1.49±0.33(Predicted)